Cas no 1379179-56-2 (1-(3-ethoxy-5-fluorophenyl)ethan-1-one)

• Product Name: 1-(3-ethoxy-5-fluorophenyl)ethan-1-one
• CAS No: 1379179-56-2
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD18375405
• CID: 5159902
• PubChem ID: 68483493
• Update Time: 2026-03-04

1-(3-ethoxy-5-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-fluoroacetophenone
• Ethanone, 1-(3-ethoxy-5-fluorophenyl)-
• 1-(3-ethoxy-5-fluorophenyl)ethan-1-one

• MDL： MFCD18375405
• Inchi： 1S/C10H11FO2/c1-3-13-10-5-8(7(2)12)4-9(11)6-10/h4-6H,3H2,1-2H3
• InChI Key： XYDJJMNKBIMVLD-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC(OCC)=C1)C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3-ethoxy-5-fluorophenyl)ethan-1-one

Professional Introduction to 1-(3-ethoxy-5-fluorophenyl)ethan-1-one (CAS No. 1379179-56-2)

1-(3-ethoxy-5-fluorophenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1379179-56-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organic molecule, featuring an ethyl ketone functional group attached to a phenyl ring substituted with both ethoxy and fluorine atoms, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the fluorine atom at the 5-position and the ethoxy group at the 3-position introduces unique electronic and steric properties, making this compound a promising candidate for further investigation in drug discovery.

The structural motif of 1-(3-ethoxy-5-fluorophenyl)ethan-1-one aligns with the growing interest in fluorinated aromatic compounds, which are widely recognized for their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. The ethoxy substituent contributes to hydrophilicity, while the fluorine atom can modulate electronic effects and influence interactions with enzymes or receptors. Such structural features are often exploited in the design of novel therapeutic agents, particularly in oncology, anti-inflammatory, and central nervous system (CNS) drug development.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid evaluation of compounds like 1-(3-ethoxy-5-fluorophenyl)ethan-1-one for various pharmacological applications. Studies have suggested that fluorinated aromatic ketones may exhibit inhibitory activity against certain kinases and enzymes implicated in diseases such as cancer. For instance, derivatives of this class have been investigated for their potential to disrupt signaling pathways involving tyrosine kinases, which are often overactive in tumor cells. The fluoro group’s ability to engage in hydrogen bonding and π-stacking interactions further enhances its suitability for designing high-affinity ligands.

In addition to its oncology relevance, 1-(3-ethoxy-5-fluorophenyl)ethan-1-one has shown promise in other therapeutic areas. Research indicates that structurally similar compounds may interact with neurotransmitter receptors or ion channels, making them candidates for treating neurological disorders. The precise tuning of electronic properties via fluorination and etherification allows for fine-grained control over receptor binding affinity and selectivity. This level of modularity is critical in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in pharmacological potency and side effect profiles.

The synthesis of 1-(3-ethoxy-5-fluorophenyl)ethan-1-one typically involves multi-step organic reactions, often starting from commercially available fluorinated phenols or anisole derivatives. The introduction of the ethyl ketone moiety is commonly achieved through condensation reactions such as Claisen or aldol condensations, followed by functional group transformations to install the ethoxy and fluoro substituents. Advances in synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and flow chemistry techniques, have improved both efficiency and scalability in producing such complex molecules.

The pharmacokinetic properties of 1-(3-ethoxy-5-fluorophenyl)ethan-1-one, as inferred from its structure, suggest potential advantages such as improved oral bioavailability and prolonged circulation time due to metabolic stability conferred by the fluoro substitution. These characteristics are highly desirable for drug candidates intended for systemic therapy. Furthermore, computational modeling studies have been employed to predict how variations in the substitution pattern around the phenyl ring could influence drug-like properties like solubility, permeability, and binding affinity.

As research progresses, the integration of machine learning algorithms into virtual screening pipelines has accelerated the identification of novel scaffolds like 1-(3-ethoxy-5-fluorophenyl)ethan-1-one that merit experimental validation. These computational tools can analyze vast chemical libraries to predict biological activity based on structural features alone. Such high-throughput approaches have already led to the discovery of several lead compounds with promising preclinical profiles that share structural similarities with this compound.

The role of fluorine chemistry in modern drug discovery cannot be overstated. The unique electronic properties of fluorine allow it to modulate both hydrophobicity and hydrogen bonding capabilities, enabling chemists to design molecules with tailored interactions at biological targets. In particular, perfluoroalkyl groups or electron-withdrawing fluoro substituents like those present in 1-(3-ethoxy-5-fluorophenyl)ethan-1-one have been associated with enhanced binding affinities in certain enzyme-inhibiting applications. This underscores why compounds containing such motifs remain a cornerstone of medicinal chemistry innovation.

Ongoing clinical trials are exploring fluorinated derivatives as treatments for various diseases beyond cancer. For example, some studies have examined their efficacy as antiviral agents or immunomodulators by targeting viral proteases or immune checkpoint receptors. While direct evidence on 1-(3-ethoxy-5-fluorophenyl)ethan-1-one itself may still be limited due to its relatively recent discovery compared to more established drugs containing fluorine atoms elsewhere within their structures—its chemical framework suggests potential utility across multiple therapeutic domains.

The future direction of research involving compounds like 1379179-56-2 (CAS No.) 1379179–56–2) will likely involve interdisciplinary collaborations between synthetic chemists who develop novel molecular architectures using advanced catalytic systems; biologists who investigate target interactions through X-ray crystallography or NMR spectroscopy; pharmacologists who assess drug efficacy using animal models; bioinformaticians who mine genomic data for druggable targets; all working together toward translating basic discoveries into tangible therapeutic benefits.